Cas no 7223-72-5 (2-Anthracenecarboxamide, 9,10-dihydro-9,10-dioxo-)

• Product Name: 2-Anthracenecarboxamide, 9,10-dihydro-9,10-dioxo-
• CAS No: 7223-72-5
• MF: C₁₅H₉NO₃
• MW: 251.236863851547
• CID: 544285
• PubChem ID: 3089797
• Update Time: 2025-04-19

2-Anthracenecarboxamide, 9,10-dihydro-9,10-dioxo- Chemical and Physical Properties

Names and Identifiers

• 2-Anthracenecarboxamide, 9,10-dihydro-9,10-dioxo-
• 9,10-dioxoanthracene-2-carboxamide
• SCHEMBL3788634
• SR-01000313213-1
• AKOS000528545
• Q27457825
• SR-01000313213
• 9,10-DIOXO-9,10-DIHYDROANTHRACENE-2-CARBOXAMIDE
• 7223-72-5
• Anthrachinon-2-amid
• DTXSID00389029

• Inchi： 1S/C15H9NO3/c16-15(19)8-5-6-11-12(7-8)14(18)10-4-2-1-3-9(10)13(11)17/h1-7H,(H2,16,19)
• InChI Key： RMBCGKBEXUZXEN-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C2C=CC(C(N)=O)=CC=21)=O

Computed Properties

• Exact Mass: 251.05827
• Monoisotopic Mass: 251.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 77.2Ų

Experimental Properties

• PSA: 77.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenecarboxylic acids and derivatives